2-(4-Fluorobenzenesulfonyl)propanoic acid

• IUPAC Name: 2-(4-fluorophenyl)sulfonylpropanoic acid
• InChI: InChI=1S/C9H9FO4S/c1-6(9(11)12)15(13,14)8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)
• InChI Key: MONMTZLCRRBKIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)S(=O)(=O)C1=CC=C(C=C1)F
• Molecular Formula: C9H9FO4S
• Molecular Weight: 232.23 g/mol

Description

“2-(4-Fluorobenzenesulfonyl)propanoic acid” is a chemical compound with the CAS Number: 1017675-07-8. It has a molecular weight of 232.23 and its IUPAC name is 2-[(4-fluorophenyl)sulfonyl]propanoic acid. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “2-(4-Fluorobenzenesulfonyl)propanoic acid” is 1S/C9H9FO4S/c1-6(9(11)12)15(13,14)8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“2-(4-Fluorobenzenesulfonyl)propanoic acid” is a powder that is stored at room temperature. Its molecular formula is C9H9FO4S and it has a molecular weight of 232.23.

Scientific Research Applications

1. Anticancer Activity

2-(4-Fluorobenzylideneamino) propanoic acid, a derivative of 2-(4-Fluorobenzenesulfonyl)propanoic acid, has been studied for its anticancer properties. Ruan et al. (2009) synthesized this compound and evaluated its effectiveness against the Hela cell line, finding it exhibited significant anticancer activity with an IC(50) of 166.6 microg/mL (Ruan, Ye, Song, Zhang, & Zhao, 2009).

2. Chemical Synthesis and Spectroscopy

The synthesis and vibrational spectroscopy of 2-(4-fluorobenzylideneamino) propanoic acid were explored in a study by Min Ruan (2008). This research focused on the synthesis process using 4-Fluorobenzaldehyde and the characterization of the compound's structure and vibrational wavenumbers (Ruan, 2008).

3. Bioconjugation and Therapeutic Applications

4-Fluorobenzenesulfonyl chloride, closely related to 2-(4-Fluorobenzenesulfonyl)propanoic acid, has been used for activating hydroxyl groups in various solid supports. This activation is crucial for the covalent attachment of biological molecules, including enzymes and antibodies, with potential therapeutic applications in bioselective separation processes. This innovative approach was detailed by Chang et al. (1992) (Chang, Gee, Smith, & Lake, 1992).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. The precautionary statements associated with the compound include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, to wash thoroughly after handling, and to wear protective gloves/protective clothing/eye protection/face protection.